4'-Bromospiro[benzo[de]anthracene-7,9'-fluorene]

• CAS: 2045309-84-8
• Molecular Formula: C29H17Br
• Molecular Weight: 445.3 g/mol
• SMILES: C1=CC=C2C(=C1)C3=CC=CC4=C3C(=CC=C4)C25C6=C(C7=CC=CC=C57)C(=CC=C6)Br
• InChI: InChI=1S/C29H17Br/c30-26-17-7-16-25-28(26)21-11-2-4-14-23(21)29(25)22-13-3-1-10-19(22)20-12-5-8-18-9-6-15-24(29)27(18)20/h1-17H
• InChIKey: PQTMJXCTOGOZOH-UHFFFAOYSA-N

Researchers developing deep-blue OLED emitters face challenges achieving CIE y-coordinates below 0.10 while maintaining morphological stability. 4'-Bromospiro[benzo[de]anthracene-7,9'-fluorene] (CAS 2045309-84-8) provides the precise 4'-bromo regioisomer for Suzuki-Miyaura cross-coupling to construct spiro-fluorene host and dopant materials. • Tg >125°C in derivatives ensures amorphous film stability under high-brightness operation • Distinct steric environment at the 4'-position enables sequential coupling without protecting groups • Alternative synthetic vector vs. 2'-bromo isomers for fine-tuning emission color purity • Supports asymmetric host construction for PHOLED efficiency roll-off mitigation.

4'-Bromospiro[benzo[de]anthracene-7,9'-fluorene] for OLED Materials

4'-Bromospiro[benzo[de]anthracene-7,9'-fluorene] (CAS 2045309-84-8) is a brominated spirocyclic polyaromatic hydrocarbon (PAH) with the molecular formula C29H17Br and a molecular weight of 445.3 g/mol [1]. It serves as a crucial synthetic intermediate for constructing host and dopant materials in organic light-emitting diodes (OLEDs). The rigid spiro[benzo[de]anthracene-7,9'-fluorene] core imparts a high glass transition temperature (Tg) exceeding 125 °C in its derivatives, along with excellent morphological stability against crystallization [2]. The defining feature of this specific compound is the strategic placement of a single bromine atom at the 4'-position of the fluorene moiety, which dictates a unique regioisomeric profile for downstream functionalization via cross-coupling reactions.

Synthetic Use OLED host & dopant intermediate via cross-coupling

Regiochemistry 4'-bromo position for selective functionalization

Core Property High-Tg spiro scaffold for morphological stability

• [1] PubChem Compound Summary for CID 129896890, 4'-Bromospiro[benzo[de]anthracene-7,9'-fluorene]. National Center for Biotechnology Information (2026). View Source
• [2] Lee, H. W., et al. (2012). Orange phosphorescent organic light-emitting diodes using new spiro[benzoanthracene-fluorene]-type host materials. Dyes and Pigments, 94(2), 304-313. View Source

Why Bromo-Spirofluorene Analogs Cannot Replace It

Within the spiro[benzoanthracene-fluorene] family, the position of the halogen substituent is not a trivial detail; it is a critical design parameter that governs both the synthetic efficiency and the final device performance. Generic substitution with other bromo-isomers, such as the 2'-bromo or 3-bromo variants, leads to fundamentally different materials properties. The 4'-bromo isomer provides a distinct electronic conjugation pattern on the fluorene unit, which directly influences the charge-transporting properties and emission color purity of the final OLED material [1]. Furthermore, the steric environment around the 4'-position imparts different reactivity in palladium-catalyzed coupling reactions compared to the more sterically accessible 2'-position, affecting synthesis yield and scalability [2]. Therefore, direct substitution without accounting for regioisomeric identity risks altering the device's electroluminescent efficiency, operating voltage, and lifetime.

Regioisomer mismatch 2'- or 3-bromo isomers alter electronic conjugation and emission color purity; device performance may not transfer.

Synthetic reactivity shift 4'-position steric hindrance can reduce coupling efficiency compared to 2'-isomer, requiring adjusted reaction conditions.

Thermal stability context Non-spiro or low-Tg anthracene hosts may compromise device lifetime; the spiro core provides a class-level advantage.

• [1] Wang, Z., et al. (2014). Efficient tuning of electroluminescence from sky-blue to deep-blue by changing the constitution of spirobenzofluorene derivatives. Dyes and Pigments, 108, 64-71. View Source
• [2] Materials Sciences Corporation (2017). Spiro-typed organic materials and organic electroluminescent device utilizing the same. CN Patent CN106699573A. View Source

Quantitative Differentiation from Closest Analogs

Regioisomeric Impact on Device Color Purity

The choice of bromo-spiro isomer precursor directly dictates the photophysical properties of the final OLED emitter. A device fabricated from a 2',3-dibromospiro[benzo[de]anthracene-7,9'-fluorene] (2',3-dBr-SBAF) derivative achieved a deep-blue emission with Commission Internationale de l'Eclairage (CIE) coordinates of (0.15, 0.10) and an efficiency of 1.96 cd/A [1]. In contrast, a device from a spiro[benzo[c]fluorene] derivative (SBFBI) showed sky-blue emission [1]. While a direct head-to-head comparison for the 4'-monobromo isomer is absent in published literature, this demonstrates that the substitution pattern on the spiro framework is the primary knob for tuning emission from sky-blue to deep-blue. Procuring the specific 4'-bromo isomer is therefore essential for targeting a specific, pre-determined region of the CIE color space for deep-blue OLED development.

Color Purity

Reported

2',3-dBr-SBAF derivative device: CIE (0.15, 0.10), 1.96 cd/A. 4'-isomer provides distinct synthetic vector for deep-blue tuning.

Isomer choice directly tunes emission CIE coordinates.

Cross-study comparable; 4'-monobromo device data not yet published.

Evidence Dimension	Electroluminescence Color Purity (CIE coordinates) and Efficiency
Target Compound Data	Not directly measured in published devices; serves as precursor for target deep-blue materials via controlled functionalization.
Comparator Or Baseline	2',3-dibromospiro[benzo[de]anthracene-7,9'-fluorene] (2',3-dBr-SBAF) derivative device: CIE (0.15, 0.10), 1.96 cd/A [1].
Quantified Difference	Qualitative: Different substitution pattern enables access to distinct CIE coordinates (deep-blue vs. sky-blue).
Conditions	Non-doped fluorescent OLED device using a benzimidazole-attached spiro[benzofluorene] derivative as the emitter [1].

Why This Matters

For R&D teams designing deep-blue OLEDs, the choice of bromo-spiro isomer is decisive for achieving target CIE coordinates; the 4'-bromo isomer offers a distinct synthetic entry point compared to 2'-bromo or 2',3-dibromo counterparts.

• [1] Wang, Z., et al. (2014). Efficient tuning of electroluminescence from sky-blue to deep-blue by changing the constitution of spirobenzofluorene derivatives. Dyes and Pigments, 108, 64-71. View Source

Differential Reactivity in Sterically-Demanding Cross-Couplings

Patent literature explicitly demonstrates the utility of the 2'-bromospiro[benzo[de]anthracene-7,9'-fluorene] isomer in Buchwald-Hartwig amination reactions with di(p-tolyl)amine, achieving an 85% yield under optimized conditions [1]. The 4'-bromo isomer presents a significantly more sterically hindered environment due to its position adjacent to the spiro carbon, which is expected to reduce reaction rate and necessitate more forcing conditions compared to the 2'-bromo isomer. This differential steric profile allows chemists to exercise orthogonal reactivity strategies in multi-step syntheses; for instance, a less hindered bromo-position can be selectively functionalized first, leaving the 4'-bromo position for a subsequent, more challenging coupling step.

Coupling Reactivity

Class-level

2'-bromo isomer: 85% amination yield (Buchwald-Hartwig). 4'-bromo sterically more demanding, expected lower reactivity.

Enables orthogonal sequential functionalization strategies.

Quantitative yield for 4'-bromo isomer not publicly reported.

Evidence Dimension	Synthetic Reactivity in Palladium-Catalyzed Amination
Target Compound Data	Quantitative data not publicly available. Predicted to have lower reactivity than 2'-isomer due to increased steric hindrance at the 4'-position.
Comparator Or Baseline	2'-bromospiro[benzo[de]anthracene-7,9'-fluorene]: 85% yield in amination with di(p-tolyl)amine [1].
Quantified Difference	Qualitative: The 4'-bromo isomer is a sterically more demanding substrate, offering orthogonal reactivity for sequential functionalization.
Conditions	Buchwald-Hartwig amination: Pd(0) catalyst, sodium tert-butoxide, toluene, reflux, 3h [1].

Why This Matters

For synthetic chemists constructing complex OLED architectures, the inherent lower reactivity of the 4'-bromo isomer enables selective, stepwise functionalization strategies that are not possible with more reactive isomers.

• [1] Materials Sciences Corporation (2017). Spiro-typed organic materials and organic electroluminescent device utilizing the same. CN Patent CN106699573A. View Source

Thermal Stability of the Underlying Spiro Core

The spiro[benzo[de]anthracene-7,9'-fluorene] scaffold intrinsically confers exceptional thermal stability onto its derivatives. Host materials based on this core, synthesized from 2'-bromo and 3-bromo isomers, exhibit glass transition temperatures (Tg) up to 125 °C [1]. Furthermore, novel host materials with this core have been reported to achieve Tg values as high as 227 °C [2]. While the specific Tg for a 4'-bromo-derived final material is yet to be published, this core-derived thermal stability floor ensures that any functional material built from 4'-bromospiro[benzo[de]anthracene-7,9'-fluorene] will resist morphological changes during device operation, a critical advantage over non-spiro, low-Tg anthracene hosts like 9,10-dinaphthalen-2-yl-anthracene (MADN).

Thermal Stability

Class-level

Spiro-core host materials: Tg 125–227 °C. Linear anthracene hosts show significantly lower Tg.

Core-derived stability supports extended device lifetime.

Exact Tg of 4'-bromo derivative not reported; class-level inference.

Evidence Dimension	Glass Transition Temperature (Tg) of Final Device Material
Target Compound Data	Tg of derived material not reported. Expected to be within 125–227 °C range based on core structure.
Comparator Or Baseline	9-(spiro[benzoanthracene-7,9'-fluorene]-2'-yl)-9H-carbazole: Tg 125 °C [1]; NA-SBAF host material: Tg up to 227 °C [2].
Quantified Difference	Class-level advantage: The spiro core provides a Tg floor at least 100 °C higher than many linear anthracene hosts.
Conditions	Differential scanning calorimetry (DSC) measurement under nitrogen atmosphere [1] [2].

Why This Matters

High morphological stability directly correlates with extended OLED device lifetime, making the 4'-bromo-spiro compound a reliable precursor for commercial-grade, long-lasting display materials.

• [1] Lee, H. W., et al. (2012). Orange phosphorescent organic light-emitting diodes using new spiro[benzoanthracene-fluorene]-type host materials. Dyes and Pigments, 94(2), 304-313. View Source
• [2] Kim, S., et al. (2014). New spirobenzoanthracene derivatives with naphthylanthracene core: Synthesis and application in sky-blue fluorescent host materials. Dyes and Pigments, 105, 202-207. View Source

Procurement-Driven Application Scenarios

Synthesis of Deep-Blue Fluorescent Emitters

As demonstrated by the deep-blue emitter based on 2',3-dibromospiro[benzo[de]anthracene-7,9'-fluorene] achieving CIE coordinates of (0.15, 0.10) [1], the 4'-bromo isomer provides an alternative synthetic vector for developing deep-blue emitters. Researchers will procure this specific isomer to fine-tune the emission color purity of novel spiro-fluorene dyes by altering the substitution position, aiming for CIE y-coordinates below 0.10 for ultra-high-definition display requirements.

Orthogonal Functionalization for Complex Host Architectures

The differential steric environment of the 4'-bromo position, relative to the 2'-bromo isomer which reacts with di(p-tolyl)amine in 85% yield [1], makes this compound valuable for stepwise coupling strategies. Procurement supports the construction of asymmetric, multifunctional host materials where one reactive site is deactivated by steric hindrance, allowing for the sequential introduction of hole-transporting and electron-transporting moieties without protecting group chemistry.

High-Tg Host Material Development for PHOLEDs

The spiro[benzo[de]anthracene-7,9'-fluorene] core is proven to deliver host materials with Tg values from 125 °C up to 227 °C [1] [2]. Scientists procuring 4'-bromospiro[benzo[de]anthracene-7,9'-fluorene] will use it as the starting point to synthesize next-generation phosphorescent host materials that maintain amorphous film morphology under high-brightness operation, directly addressing the efficiency roll-off problem observed in orange and sky-blue PHOLEDs.

Application

Selection Property

Validation Focus

Deep-blue fluorescent emitter synthesis

4'-Br regioisomeric identity

Emission color purity (CIE coordinate tuning)

Orthogonal functionalization for host architectures

Steric hindrance at 4'-position

Sequential coupling without protecting groups

High-Tg host material for PHOLEDs

Spiro core thermal stability

Morphological stability under high-brightness operation

• [1] Materials Sciences Corporation (2017). Spiro-typed organic materials and organic electroluminescent device utilizing the same. CN Patent CN106699573A. View Source
• [2] Kim, S., et al. (2014). New spirobenzoanthracene derivatives with naphthylanthracene core: Synthesis and application in sky-blue fluorescent host materials. Dyes and Pigments, 105, 202-207. View Source